Cas no 1161078-72-3 (3,5-Diethyl-4-hydroxy-6-methylpyridin-2(1H)-one)

3,5-Diethyl-4-hydroxy-6-methylpyridin-2(1H)-one is a pyridinone derivative with notable applications in organic synthesis and pharmaceutical research. Its structure features hydroxyl and methyl substituents, enhancing its reactivity as an intermediate in heterocyclic chemistry. The compound exhibits stability under standard conditions, facilitating handling and storage. Its electron-rich aromatic system allows for versatile functionalization, making it valuable for developing bioactive molecules. The presence of multiple alkyl groups contributes to its lipophilicity, which can be advantageous in drug design. This compound is particularly useful in synthesizing analogs with potential pharmacological activity, including antioxidants or enzyme inhibitors. High purity grades are available for research purposes, ensuring reproducibility in experimental outcomes.
3,5-Diethyl-4-hydroxy-6-methylpyridin-2(1H)-one structure
1161078-72-3 structure
Product Name:3,5-Diethyl-4-hydroxy-6-methylpyridin-2(1H)-one
CAS No:1161078-72-3
MF:C10H15NO2
MW:181.231602907181
MDL:MFCD12913805
CID:3167471
PubChem ID:54728782
Update Time:2025-06-07

3,5-Diethyl-4-hydroxy-6-methylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 3,5-Diethyl-4-hydroxy-6-methylpyridin-2(1H)-one
    • 3,5-DIETHYL-4-HYDROXY-6-METHYL-1H-PYRIDIN-2-ONE
    • 2(1H)-Pyridinone, 3,5-diethyl-4-hydroxy-6-methyl-
    • 2099AJ
    • SB30943
    • 3,5-diethyl-4-hydroxy-6-methyl-1,2-dihydropyridin-2-one
    • 1161078-72-3
    • CS-0441603
    • 3,5-Diethyl-6-methylpyridine-2,4-diol
    • MDL: MFCD12913805
    • Inchi: 1S/C10H15NO2/c1-4-7-6(3)11-10(13)8(5-2)9(7)12/h4-5H2,1-3H3,(H2,11,12,13)
    • InChI Key: RWLJFSZNGHZFEZ-UHFFFAOYSA-N
    • SMILES: OC1=C(C(NC(C)=C1CC)=O)CC

Computed Properties

  • Exact Mass: 181.110278721 g/mol
  • Monoisotopic Mass: 181.110278721 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 49.3
  • Molecular Weight: 181.23

3,5-Diethyl-4-hydroxy-6-methylpyridin-2(1H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
69R0456-1g
3,5-Diethyl-4-hydroxy-6-methyl-1H-pyridin-2-one
1161078-72-3 97%
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Alichem
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eNovation Chemicals LLC
Y1293023-1g
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eNovation Chemicals LLC
Y1293023-5g
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
69R0456-1g
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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